1-(4-isopropylbenzyl)-2-methyl-1H-benzo[d]imidazole

• IUPAC Name: 2-methyl-1-[(4-propan-2-ylphenyl)methyl]benzimidazole
• InChI: InChI=1S/C18H20N2/c1-13(2)16-10-8-15(9-11-16)12-20-14(3)19-17-6-4-5-7-18(17)20/h4-11,13H,12H2,1-3H3
• InChI Key: MXUCQRIZXFFXDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1CC3=CC=C(C=C3)C(C)C
• Molecular Formula: C18H20N2
• Molecular Weight: 264.4 g/mol
• CAS No.: 537701-04-5

Description

1-(4-isopropylbenzyl)-2-methyl-1H-benzo[d]imidazole is a chemical compound with a benzimidazole core structure. Benzimidazole is a type of organic compound consisting of a fusion of benzene and imidazole. The term ‘benzimidazole’ itself refers to the parent compound, which is a heterocyclic aromatic organic compound.

Scientific Research Applications

Antihypertensive Agents

Nonpeptide angiotensin II receptor antagonists have been identified as potent, orally active antihypertensives. Compounds such as 2-butyl-1-[(2'-carboxybiphenyl-4-yl)methyl]-4-chloro-5-(hydroxymethyl)imidazole exhibit significant antihypertensive effects upon oral administration due to their high affinity for the angiotensin II receptor and good oral antihypertensive potency (Carini et al., 1991).

Antiviral Research

Compounds structurally related to Enviroxime, such as 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines, have been designed and prepared as antirhinovirus agents. The synthesis involves a stereospecific reaction to produce the desired E-isomer, highlighting the compound's potential in antiviral applications (Hamdouchi et al., 1999).

Antimicrobial and Cytotoxic Studies

N-heterocyclic carbene–silver(I) (NHC–silver) acetate complexes derived from 4,5-di(p-isopropylphenyl)-1H-imidazole have shown weak to medium antibacterial activity against both Gram-negative and Gram-positive bacteria. These compounds also exhibit cytotoxic activity against breast and renal cancer cell lines, indicating their potential in antimicrobial and anticancer therapy (Streciwilk et al., 2014).

Organic Synthesis and Material Science

The synthesis of fused imidazoles, such as imidazo[1,2-b][1,2,4]triazole and imidazo[5,1-f]-[1,2,4]triazine derivatives, involves the reaction of 1-amino-2-methylthio-4-phenylimidazole with various reagents. These processes illustrate the compound's utility in organic synthesis and the development of materials with potential electronic and photonic applications (Molina et al., 1989).

Non-Linear Optical (NLO) Materials

1-(2,4-Difluorobenzyl)-2-(2,4-difluorophenyl)-6-methyl-1H-benzo[d]imidazole and related compounds have been synthesized and characterized for their potential as organic non-linear optical (NLO) materials. These compounds exhibit significant molecular hyperpolarizabilities and fine microscopic NLO behavior, making them promising candidates for NLO device applications (Manikandan et al., 2019).

Mechanism of Action

Target of Action

It’s worth noting that imidazole derivatives, which this compound is a part of, have been reported to show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole compounds are known to interact with various enzymes involved in a wide range of therapeutic uses . The specific interaction of this compound with its targets would depend on the specific biological activity it exhibits.

Biochemical Pathways

Given the broad range of biological activities exhibited by imidazole compounds, it can be inferred that multiple biochemical pathways could potentially be affected .

Pharmacokinetics

Imidazole compounds are known for their excellent properties, like increased stability, bioavailability, and significant biological activity .

Result of Action

Given the broad range of biological activities exhibited by imidazole compounds, it can be inferred that the compound could potentially have a wide range of molecular and cellular effects .